4-(4-chlorophenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine

• Molecular Formula: C16H13ClN2OS
• Molecular Weight: 316.8 g/mol
• IUPAC Name: 4-(4-chlorophenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C16H13ClN2OS/c1-20-15-5-3-2-4-13(15)18-16-19-14(10-21-16)11-6-8-12(17)9-7-11/h2-10H,1H3,(H,18,19)
• InChI Key: WVOGAKJZTLJNSB-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1NC2=NC(=CS2)C3=CC=C(C=C3)Cl

Description

4-(4-chlorophenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is commonly referred to as 'compound 1' and is known to exhibit potent inhibitory activity against a range of enzymes and receptors. In

Mechanism of Action

The mechanism of action of 4-(4-chlorophenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine involves the inhibition of various enzymes and receptors. It has been reported to inhibit the activity of EGFR, VEGFR, and TKR by binding to the ATP-binding site of these receptors. This binding results in the inhibition of downstream signaling pathways, which are responsible for the growth and proliferation of cancer cells. Additionally, it has been reported to exhibit anti-inflammatory activity by inhibiting the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX).
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(4-chlorophenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine are primarily related to its inhibitory activity against various enzymes and receptors. It has been reported to exhibit potent anti-cancer activity by inhibiting the growth and proliferation of cancer cells. Additionally, it has been reported to exhibit anti-inflammatory activity by inhibiting the activity of COX-2 and LOX. However, further studies are required to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-chlorophenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine in lab experiments include its potent inhibitory activity against various enzymes and receptors, its potential therapeutic applications, and its relatively simple synthesis method. However, the limitations of using this compound in lab experiments include its low solubility in water, its potential toxicity, and the need for further studies to fully understand its biochemical and physiological effects.

Future Directions

There are several future directions for the study of 4-(4-chlorophenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine. These include but are not limited to, the following:
1. Further studies to fully understand the biochemical and physiological effects of this compound.
2. Development of more efficient synthesis methods to increase the yield and purity of the compound.
3. Investigation of the potential toxicity of this compound and the development of safer analogs.
4. Exploration of the potential therapeutic applications of this compound in the treatment of various diseases, including cancer, inflammation, and autoimmune disorders.
5. Investigation of the potential synergistic effects of this compound with other drugs and compounds.

Synthesis Methods

The synthesis of 4-(4-chlorophenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine is a multi-step process that involves the reaction of various chemical reagents. The initial step involves the reaction of 2-chloroaniline with 4-methoxybenzaldehyde to form an imine intermediate. This intermediate is then reacted with thiourea to form the desired product, 4-(4-chlorophenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine. The yield of this synthesis method is reported to be around 70%.

Scientific Research Applications

4-(4-chlorophenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine has been extensively studied for its potential therapeutic applications. It has been reported to exhibit potent inhibitory activity against various enzymes and receptors, including but not limited to, the epidermal growth factor receptor (EGFR), the vascular endothelial growth factor receptor (VEGFR), and the tyrosine kinase receptor (TKR). These inhibitory activities make it a potential candidate for the treatment of various diseases, including cancer, inflammation, and autoimmune disorders.